2-{[4-Methoxy-3-(morpholin-4-ylmethyl)benzyl]amino}butan-1-ol

• Molecular Formula: C17H28N2O3
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 2-[[4-methoxy-3-(morpholin-4-ylmethyl)phenyl]methylamino]butan-1-ol
• InChI: InChI=1S/C17H28N2O3/c1-3-16(13-20)18-11-14-4-5-17(21-2)15(10-14)12-19-6-8-22-9-7-19/h4-5,10,16,18,20H,3,6-9,11-13H2,1-2H3
• InChI Key: QPXFDYSNEZLLPA-UHFFFAOYSA-N
• SMILES: CCC(CO)NCC1=CC(=C(C=C1)OC)CN2CCOCC2

Description

2-{[4-Methoxy-3-(morpholin-4-ylmethyl)benzyl]amino}butan-1-ol is a chemical compound that belongs to the class of beta-adrenergic agonists. It has been widely studied for its potential use in treating respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD).

Mechanism of Action

The mechanism of action of 2-{[4-Methoxy-3-(morpholin-4-ylmethyl)benzyl]amino}butan-1-ol involves selective activation of beta-2 adrenergic receptors in the airway smooth muscle. This leads to activation of adenylate cyclase, which in turn increases the production of cyclic AMP (cAMP). Increased levels of cAMP lead to relaxation of the airway smooth muscle, which improves airflow and reduces symptoms of respiratory disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its selective activation of beta-2 adrenergic receptors. In addition to its bronchodilator effects, this compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of respiratory diseases. It has also been shown to have a positive inotropic effect on the heart, which may be useful in the treatment of heart failure.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[4-Methoxy-3-(morpholin-4-ylmethyl)benzyl]amino}butan-1-ol in lab experiments is its selectivity for beta-2 adrenergic receptors. This allows for more specific and targeted studies of the effects of beta-2 adrenergic receptor activation. However, one limitation is that the compound may have off-target effects on other adrenergic receptors, which may complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 2-{[4-Methoxy-3-(morpholin-4-ylmethyl)benzyl]amino}butan-1-ol. One area of interest is the development of more selective and potent beta-2 adrenergic agonists for the treatment of respiratory diseases. Another area of interest is the investigation of the anti-inflammatory effects of this compound and its potential use in the treatment of inflammatory diseases. Additionally, further studies are needed to better understand the potential off-target effects of this compound and how they may impact its therapeutic use.

Synthesis Methods

The synthesis of 2-{[4-Methoxy-3-(morpholin-4-ylmethyl)benzyl]amino}butan-1-ol involves a series of chemical reactions. The starting material is 4-methoxy-3-(morpholin-4-ylmethyl) benzaldehyde, which is reacted with 1-bromo-2-butanol in the presence of a base to form the corresponding alcohol. This intermediate is then converted to the final product by reacting it with ammonium formate and palladium on carbon catalyst.

Scientific Research Applications

2-{[4-Methoxy-3-(morpholin-4-ylmethyl)benzyl]amino}butan-1-ol has been extensively studied for its potential use as a bronchodilator in the treatment of respiratory diseases such as asthma and this compound. It has been shown to have a selective effect on beta-2 adrenergic receptors, which are found in the smooth muscle of the airways. Activation of these receptors leads to relaxation of the airway smooth muscle, which improves airflow and reduces symptoms such as wheezing and shortness of breath.